
Molecular weight of 4-Chloro-2-methyl-2-butanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chloro-2-methyl-2-butanol

Cat. No.: B021591 Get Quote

An In-depth Technical Guide to 4-Chloro-2-methyl-2-butanol

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and safety information for 4-Chloro-2-methyl-2-butanol, tailored for

researchers, scientists, and professionals in drug development.

Core Compound Data
4-Chloro-2-methyl-2-butanol is a halogenated tertiary alcohol useful in various organic

synthesis applications.[1][2] Its key identifiers and properties are summarized below for easy

reference.
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Property Value Source(s)

Molecular Weight 122.59 g/mol [1][3][4][5]

Molecular Formula C5H11ClO [1][3][4][5]

CAS Number 1985-88-2 [1][3][4]

IUPAC Name 4-chloro-2-methylbutan-2-ol [3]

Synonyms 4-Chloro-2-methyl-2-butanol [1][3][4]

Density 1.021 g/cm³ [6]

Boiling Point 178.6 °C at 760 mmHg [6]

Flash Point 81.4 °C [6]

Solubility
Soluble in Chloroform, Ethyl

Acetate
[6]

Physical Form Solid or liquid [5][7]

Storage Conditions
2-8°C, Hygroscopic, Under

Inert Atmosphere
[4][6]

Synthesis Pathway
A common method for the synthesis of tertiary alkyl halides is through an SN1 reaction, starting

from a tertiary alcohol and a hydrohalic acid. The synthesis of the related compound, 2-chloro-

2-methylbutane from 2-methyl-2-butanol (tert-amyl alcohol) and concentrated hydrochloric acid,

provides a relevant model for the principles involved.[8][9] The reaction proceeds via a stable

tertiary carbocation intermediate.
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Caption: SN1 reaction pathway for the synthesis of a tertiary alkyl halide.

Experimental Protocol: Synthesis of a Tertiary Alkyl
Halide (Model)
The following protocol is adapted from the synthesis of 2-chloro-2-methylbutane and outlines

the key steps of an SN1 reaction, including reaction setup, extraction, and purification.[8][9]

Materials:

Tertiary alcohol (e.g., 2-methyl-2-butanol)

Concentrated hydrochloric acid (12M)

5% Sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous calcium chloride (CaCl₂) or sodium sulfate (Na₂SO₄)

Separatory funnel, Erlenmeyer flasks, distillation apparatus

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b021591?utm_src=pdf-body-img
http://sciencelearningcenter.pbworks.com/w/file/fetch/152231703/14%20synthesis%20of%202-chloro-2-methylbutane.pdf
https://personal.tcu.edu/jmontchamp/F2019%20files%20for%20lab/lab3%20procedure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: In a separatory funnel, combine 8.0 g of 2-methyl-2-butanol with 25 mL of

concentrated hydrochloric acid.[8] Swirl the mixture gently without the stopper for several

minutes to ensure thorough mixing.

Extraction: Stopper the funnel, invert, and vent frequently to release any pressure buildup.

Shake for several minutes. Allow the layers to separate completely. The organic layer,

containing the product, is typically less dense than the aqueous layer.[10]

Washing:

Drain and discard the lower aqueous layer.

Wash the organic layer with two 20 mL portions of 5% sodium bicarbonate solution to

neutralize excess acid. Vent frequently as carbon dioxide gas will be evolved.[8]

Separate the layers after each wash.

Wash the organic layer with 15 mL of saturated NaCl solution to aid in the removal of

water.[8]

Drying: Transfer the organic layer to a clean Erlenmeyer flask and add a small amount of

anhydrous calcium chloride or sodium sulfate to remove residual water.[8] Swirl and let it

stand for about 10 minutes.

Purification: Decant or filter the dried liquid into a round-bottom flask for purification by

simple distillation. Collect the fraction at the expected boiling point of the product (e.g., 82-

85°C for 2-chloro-2-methylbutane).[9]

Analysis: The final product can be analyzed using techniques such as Gas Chromatography-

Mass Spectrometry (GC-MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance

(NMR) Spectroscopy to confirm its identity and purity.[8]

Safety and Handling
4-Chloro-2-methyl-2-butanol is classified as a hazardous substance. It is harmful if swallowed

and causes serious eye damage.[3]

GHS Hazard Codes: H302 (Harmful if swallowed), H318 (Causes serious eye damage).[5]
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Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[5]

Storage: The compound is hygroscopic and should be stored in a refrigerator at 2-8°C under

an inert atmosphere.[4]

Always consult the Safety Data Sheet (SDS) before handling this chemical and use appropriate

personal protective equipment (PPE) in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b021591?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

